6-(Difluoroamino)-2(1H)-pyrimidinone

• Molecular Formula: C4H3F2N3O
• Molecular Weight: 147.08 g/mol
• IUPAC Name: 6-(difluoroamino)-1H-pyrimidin-2-one
• InChI: InChI=1S/C4H3F2N3O/c5-9(6)3-1-2-7-4(10)8-3/h1-2H,(H,7,8,10)
• InChI Key: PDGBZMKQGKSBER-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=O)N=C1)N(F)F

Description

6-(Difluoroamino)-2(1H)-pyrimidinone is a chemical compound of significant interest in medicinal and organic chemistry research due to its pyrimidinone core structure, which is a fundamental scaffold in numerous biologically active molecules . Pyrimidines and their derivatives are electron-rich heterocycles present in natural nucleobases and are known for a wide spectrum of pharmacological properties, including anticancer, antibacterial, antifungal, anti-inflammatory, and antiviral activities . The incorporation of a difluoroamino group at the 6-position is a key structural feature, as fluorine-containing groups are often used in drug discovery to modulate a compound's electronic properties, metabolic stability, and bioavailability. Researchers can utilize this compound as a versatile building block for the synthesis of more complex molecules or to explore its intrinsic biological activity. It holds particular value for investigations targeting enzyme inhibition, given that pyrimidine-based compounds are well-established as inhibitors of critical targets such as the Epidermal Growth Factor Receptor (EGFR) and Histone Deacetylase (HDAC) . Its mechanism of action in research settings is typically associated with its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions, mimicking natural substrates . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Electronic Properties

The C6 substituent critically modulates the pyrimidinone ring’s electronic environment. Key comparisons include:

Compound	Substituent at C6	Electronic Effect
6-(Difluoroamino)-2(1H)-pyrimidinone	-NF₂	Strong electron-withdrawing
4,6-Bis(trifluoromethyl)-2(1H)-pyrimidinone	-CF₃	Electron-withdrawing
6-(4-Chlorophenyl)-2-thioxo-4(1H)-pyrimidinone	-Cl (aryl)	Electron-withdrawing (inductive)
6-Amino-5-fluoro-2(1H)-pyrimidinone	-NH₂, -F	Electron-donating (-NH₂) and withdrawing (-F)

Anticancer Potential

• 4,6-Diarylpyrimidinones: Derivatives with aromatic C6 substituents (e.g., 4-nitrophenyl) show antiarrhythmic and anticancer activity, though low toxicity .
• 6-(Difluoromethyl)-4(1H)-pyrimidinone: Fluorinated analogues are explored for targeted therapies due to improved metabolic stability .

Antimicrobial and Anthelmintic Activity

• 4,6-Disubstituted derivatives (e.g., 4-(3-nitrophenyl)-6-phenyl-2(1H)-pyrimidinone) demonstrate moderate anthelmintic activity, attributed to electron-withdrawing groups enhancing target binding .
• 6-Amino-5-fluoropyrimidinones: Serve as building blocks for antiviral agents, leveraging fluorine’s bioisosteric effects .

The -NF₂ group in 6-(Difluoroamino)-2(1H)-pyrimidinone may confer unique bioactivity by mimicking transition states in enzymatic reactions or enhancing membrane permeability.

Solubility and Stability

• 6-Amino-5-fluoropyrimidinone: Exhibits moderate solubility in polar solvents due to hydrogen-bonding capacity .
• 4,6-Bis(trifluoromethyl)-2(1H)-pyrimidinone: High lipophilicity from -CF₃ groups limits aqueous solubility but enhances blood-brain barrier penetration .
• 6-(Difluoroamino)-2(1H)-pyrimidinone: Predicted to have intermediate solubility, balancing the hydrophilic pyrimidinone core and hydrophobic -NF₂ group.

Q & A

Q. What are the standard synthetic protocols for 6-(Difluoroamino)-2(1H)-pyrimidinone, and how are reaction conditions optimized?

• Methodological Answer : Synthesis typically involves multi-step reactions starting from pyrimidine precursors. For example, halogenation or substitution reactions at the 6-position can introduce the difluoroamino group. Key steps include:

• Precursor activation : Use of chlorinated pyrimidinones (e.g., 6-chloro derivatives) as intermediates for nucleophilic substitution with difluoroamine sources .
• Solvent optimization : Polar aprotic solvents like DMF or DMSO enhance reactivity, while reflux conditions (80–120°C) improve yields .
• Catalyst screening : Bases such as K₂CO₃ or Et₃N facilitate deprotonation and substitution efficiency .
• Purity control : Column chromatography or recrystallization in ethanol/water mixtures ensures >95% purity .

Q. Which spectroscopic and analytical techniques are critical for characterizing 6-(Difluoroamino)-2(1H)-pyrimidinone?

• Methodological Answer :

• ¹H/¹³C NMR : Assign chemical shifts to confirm substitution patterns (e.g., difluoroamino at C6 and keto-enol tautomerism at C2) .
• Mass spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]+ peak at m/z 176.03 for C₄H₄F₂N₃O) and fragmentation patterns .
• FT-IR : Identify N–H (3100–3300 cm⁻¹) and C=O (1650–1700 cm⁻¹) stretches to confirm tautomeric forms .

Q. What preliminary biological screening approaches are used to assess its pharmacological potential?

• Methodological Answer :

• Antimicrobial assays : Disk diffusion or microdilution methods against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) to determine MIC values .
• Enzyme inhibition : Fluorometric assays targeting dihydrofolate reductase (DHFR) or kinases, with IC₅₀ calculations using dose-response curves .

Advanced Research Questions

Q. How do electronic and steric effects of the difluoroamino group influence reactivity in cross-coupling reactions?

• Methodological Answer :

• Electron-withdrawing nature : The –NF₂ group reduces electron density at C6, facilitating nucleophilic aromatic substitution but hindering Pd-catalyzed couplings (e.g., Suzuki-Miyaura).
• Steric considerations : Compare reactivity with analogs (e.g., 6-CF₃ or 6-NH₂) using Hammett constants (σₚ ≈ 0.78 for –NF₂) to predict regioselectivity .
• Case study : Substitution with –NF₂ vs. –CF₃ in Ullmann couplings shows 20–30% lower yields due to steric hindrance .

Q. What strategies resolve contradictions in reported biological activity data (e.g., antimicrobial vs. cytotoxic effects)?

• Methodological Answer :

• Dose-dependent analysis : Test concentrations from 1 µM to 100 µM to differentiate bacteriostatic vs. cytotoxic thresholds .
• Metabolic stability : Incubate with liver microsomes (e.g., human S9 fraction) to assess degradation pathways confounding bioactivity .
• Target specificity : Use CRISPR-edited cell lines (e.g., DHFR-knockout) to isolate mechanism-of-action .

Q. How do hydrogen-bonding interactions affect the compound’s stability and dimerization in solution?

• Methodological Answer :

• Tautomer equilibrium : ¹H NMR in DMSO-d₆ reveals keto-enol ratios (e.g., 4[1H]- vs. 6[1H]-tautomers) impacting dimerization .
• Dimerization constants : Fluorescence quenching or ITC (isothermal titration calorimetry) measures Kdim (~10⁶ M⁻¹ in CHCl₃ for ureidopyrimidinones) .
• Solvent effects : Compare dimer stability in aprotic (e.g., CHCl₃) vs. protic (e.g., MeOH) solvents to optimize storage conditions .